Cas no 2228614-31-9 (1-1-(4-ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(4-ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228614-31-9
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 6198149
• PubChem ID: 165702300
• Update Time: 2025-05-24

1-1-(4-ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(4-ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine
• 2228614-31-9
• EN300-1742693
• 1-[1-(4-ethoxy-2-methylphenyl)cyclopropyl]cyclopropan-1-amine

• Inchi： 1S/C15H21NO/c1-3-17-12-4-5-13(11(2)10-12)14(6-7-14)15(16)8-9-15/h4-5,10H,3,6-9,16H2,1-2H3
• InChI Key： XVRZZTPTXBLDOO-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C1(CC1)C1(CC1)N

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-1-(4-ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine

Comprehensive Analysis of 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228614-31-9): Properties, Applications, and Industry Insights

The compound 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228614-31-9) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This cyclopropylamine derivative belongs to a class of compounds known for their conformational rigidity, which often translates to enhanced biological activity and metabolic stability. The presence of both ethoxy and methyl substituents on the aromatic ring, combined with the strained cyclopropane rings, makes this molecule particularly interesting for drug discovery programs targeting central nervous system (CNS) disorders.

Recent studies have highlighted the growing importance of amine-functionalized cyclopropane derivatives in medicinal chemistry. The 1-(4-Ethoxy-2-methylphenyl)cyclopropyl moiety in particular has shown promise in modulating neurotransmitter systems, with researchers investigating its potential as a scaffold for novel serotonergic compounds. This aligns with current industry trends focusing on precision medicine and targeted therapies for neurological conditions. The compound's logP value and hydrogen bonding capacity suggest favorable blood-brain barrier penetration, a critical factor in CNS drug development.

From a synthetic chemistry perspective, the preparation of CAS 2228614-31-9 involves sophisticated cyclopropanation techniques and careful control of stereochemistry. Advanced methods such as transition metal-catalyzed ring formation and asymmetric synthesis have been employed to access this structurally complex molecule. The ethoxy group at the para position introduces interesting electronic effects that influence both the compound's reactivity and its potential interactions with biological targets. These characteristics have made it a subject of numerous structure-activity relationship (SAR) studies in recent pharmaceutical patents.

The material science community has also shown interest in 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine due to its potential as a building block for advanced polymers and functional materials. The rigid bis-cyclopropyl structure could impart unique mechanical properties to polymeric systems, while the primary amine functionality allows for further chemical modification. This dual applicability in both life sciences and materials engineering makes CAS No. 2228614-31-9 a versatile compound worthy of continued investigation.

Quality control and analytical characterization of this compound present specific challenges due to its structural complexity. Modern techniques such as high-resolution mass spectrometry (HRMS) and multidimensional NMR spectroscopy are typically required to confirm the identity and purity of 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine. The pharmaceutical industry has developed specialized HPLC methods for monitoring its stability under various conditions, particularly important given the sensitivity of cyclopropylamines to certain environmental factors.

Looking forward, the scientific community anticipates expanded applications for CAS 2228614-31-9 in areas such as catalysis and molecular recognition. Its unique three-dimensional structure makes it an attractive candidate for chiral auxiliary development and ligand design in asymmetric synthesis. Furthermore, the growing interest in bioisosteric replacement strategies in drug design suggests that this compound's cyclopropyl-amine pharmacophore may find increasing use in medicinal chemistry optimization programs.

From a commercial perspective, the global market for specialty amine compounds like 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine is expected to grow steadily, driven by demand from both pharmaceutical and advanced materials sectors. However, challenges remain in scaling up production while maintaining strict control over stereochemical purity and minimizing process-related impurities. These manufacturing considerations are particularly crucial given the compound's potential use in high-value applications where consistency and reliability are paramount.

Environmental and regulatory aspects of CAS 2228614-31-9 have also come under scrutiny as part of the chemical industry's broader push toward green chemistry principles. Researchers are investigating more sustainable routes to its synthesis, including catalytic methods that reduce waste generation and energy consumption. The compound's environmental fate and biodegradation profile are subjects of ongoing study, particularly in light of increasing regulatory requirements for chemical sustainability across all sectors.

In conclusion, 1-(4-Ethoxy-2-methylphenyl)cyclopropylcyclopropan-1-amine represents a fascinating case study in modern chemical research, bridging multiple disciplines from medicinal chemistry to materials science. Its unique structural features continue to inspire innovative applications, while the challenges associated with its synthesis and characterization drive advances in analytical methodology. As research into cyclopropane-containing compounds expands, CAS No. 2228614-31-9 is likely to remain an important reference point and building block for future scientific and technological developments.